N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-phenylacetamide

• IUPAC Name: N-(1-benzyl-5-methylpyrazol-3-yl)-2-phenylacetamide
• InChI: InChI=1S/C19H19N3O/c1-15-12-18(20-19(23)13-16-8-4-2-5-9-16)21-22(15)14-17-10-6-3-7-11-17/h2-12H,13-14H2,1H3,(H,20,21,23)
• InChI Key: WDCFVVRDTIOJSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC=CC=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol

Description

N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-phenylacetamide is an organic compound that belongs to the class of pyrazoles Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms This compound is characterized by the presence of a benzyl group, a methyl group, and a phenylacetamide moiety attached to the pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-phenylacetamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone. In this case, the diketone used is 1-benzyl-5-methyl-1H-pyrazole-3-carbaldehyde.

Acylation Reaction: The pyrazole intermediate is then subjected to an acylation reaction with phenylacetyl chloride in the presence of a base such as triethylamine. This step results in the formation of this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and reaction time, is crucial to maximize yield and purity. Catalysts and automated processes may also be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups on the pyrazole ring are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-phenylacetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-phenylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide: Lacks the methyl group on the pyrazole ring.

N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-(4-methylphenyl)acetamide: Contains a methyl group on the phenyl ring.

Uniqueness

N-(1-benzyl-5-methyl-1H-pyrazol-3-yl)-2-phenylacetamide is unique due to the specific arrangement of its functional groups, which may confer distinct chemical and biological properties compared to similar compounds